SpStrongylocin 2

• bioactivity: Gram+ & Gram-,
• sequence: WNPFRKLYRKECNDVTSCDTVSGVKTCTKKNCCHRKFFGKTILKAPECTVIS

Description

SpStrongylocin 2 is a cysteine-rich antimicrobial peptide (AMP) first identified in the sea urchin Strongylocentrotus purpuratus. It is part of the strongylocin family, initially discovered in S. droebachiensis, and shares structural homology with its homologs, including a conserved signal peptide, a negatively charged prosequence, and a mature cationic peptide . The prosequence likely stabilizes the mature peptide during folding and is cleaved post-translationally to activate antimicrobial function . Recombinant SpStrongylocin 2 exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria at 5 µM concentrations, comparable to native peptides, despite lacking bromination at its N-terminal tryptophan residue . Its mechanism involves intracellular targeting, as evidenced by membrane integrity assays .

Comparison with Similar Compounds

Sequence and Structural Homology

SpStrongylocin 2 shares 33% sequence identity with Brevinin-2PTa (a frog AMP) and a 4.9 kDa peptide from Alligator mississippiensis blood, highlighting evolutionary conservation of specific residues critical for antimicrobial function (Table 1) . Unlike Brevinin-2PTa, which adopts a β-hairpin structure, SpStrongylocin 2’s cysteine-rich framework suggests a disulfide-bond-stabilized fold, common in marine invertebrate AMPs .

Table 1: Sequence Alignment of SpStrongylocin 2 with Homologs

Peptide	Source	Key Conserved Motifs	Identity to SpStrongylocin 2
SpStrongylocin 2	S. purpuratus	WNPFRKLYRKECNDVTSCDTVSGVKTCTKKNCC	100%
Brevinin-2PTa	Frog (Pelophylax)	AIKDALKGAKTVAELSCKKAQC	33%
Alligator peptide	Alligator mississippiensis	MGAKTKWRKFRGLDTCVFFLSCKKHCCLLHH	33%

Antimicrobial Activity and Mechanism

Compared to Cecropin P1 and Polymyxin B, SpStrongylocin 2 demonstrates distinct membrane interaction profiles. At 5 µM, Cecropin P1 induces rapid membrane depolarization (peak emission at 480 nm), while SpStrongylocin 2 causes delayed intracellular effects without immediate membrane disruption . Polymyxin B, a lipopeptide targeting lipid A, shows concentration-dependent activity loss, whereas SpStrongylocin 2 maintains efficacy against both E. coli and Staphylococcus aureus .

Table 2: Functional Comparison of SpStrongylocin 2 with Reference AMPs

Peptide	Target Bacteria	Effective Concentration	Mechanism	Expression System
SpStrongylocin 2	Gram+ and Gram-	5 µM	Intracellular targeting	E. coli C43 (DE3)
Cecropin P1	Gram-	5 µM	Membrane depolarization	Recombinant systems
Polymyxin B	Gram-	>5 µM	Lipid A binding	Natural biosynthesis
Brevinin-2PTa	Broad-spectrum	10–20 µM	Membrane disruption	Frog skin secretions

Expression Challenges and Solutions

Unlike Cecropin P1, which is readily expressed in standard E. coli strains, SpStrongylocin 2 requires specialized hosts like OverExpress C43 (DE3) due to toxicity in BL21 (DE3) . This contrasts with MSI-334, another toxic AMP successfully expressed as inclusion bodies fused with PurF . SpStrongylocin 2’s requirement for specific expression conditions underscores its unique physicochemical properties.

Key Research Findings and Implications

• Prosequence Role : The negatively charged prosequence in SpStrongylocin 2 neutralizes the mature peptide’s positive charge, preventing autotoxicity during biosynthesis—a feature absent in Brevinin-2PTa .
• Evolutionary Insights : Sequence conservation across phylogenetically distant species (e.g., sea urchins, frogs, alligators) indicates strong selective pressure for specific AMP motifs .